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Compound of Interest

Compound Name: R-6890

Cat. No.: B15620711

Get Quote

A comprehensive review of publicly available scientific literature reveals a significant lack of

detailed information regarding the in vivo metabolic pathways of the compound R-6890. While

the substance is mentioned in various contexts, including as an opiate compound with

analgesic properties and in market observation reports of psychoactive substances, specific

studies detailing its biotransformation, metabolic products, and the enzymes involved in these

processes are not available in the public domain based on the conducted searches.

Summary of Available Information
R-6890 has been identified as a 6-hydroxy-8-aminoquinoline derivative of primaquine.[1] In one

study, its effects on isolated smooth muscle preparations were investigated, where it was found

to neither contract nor relax the isolated ileum or gall bladder.[1] The compound is also listed as

an opiate with analgesic potencies by chemical suppliers.[2]

Several trend analysis reports on psychoactive products list "R-6890 (Spirochlorphine)" among

other novel substances.[3][4][5][6][7][8][9][10] However, these documents do not provide any

data on its metabolism or pharmacokinetics.
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Due to the absence of quantitative data in the search results, no structured tables summarizing

the metabolic pathways of R-6890 can be provided.

Experimental Protocols
Detailed methodologies for key experiments specifically investigating the in vivo metabolism of

R-6890 could not be found in the searched literature.

Signaling Pathways and Experimental Workflows
As no specific metabolic or signaling pathways for R-6890 have been described in the available

literature, the creation of corresponding diagrams is not possible. The necessary foundational

data to construct such visualizations is absent.

In conclusion, the current body of publicly accessible scientific literature does not contain the

necessary data to construct an in-depth technical guide on the in vivo metabolic pathways of R-
6890 as requested. Further dedicated research and publication of findings are required to

elucidate the biotransformation of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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